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Compound of Interest

Compound Name:
5-Bromopyridine-3-sulfonyl

chloride

Cat. No.: B1342331 Get Quote

An In-depth Technical Guide to the Structural Analysis of 5-Bromopyridine-3-sulfonyl
chloride

Abstract
5-Bromopyridine-3-sulfonyl chloride is a pivotal heterocyclic building block in modern

medicinal and agricultural chemistry. Its unique structural arrangement, featuring a pyridine ring

substituted with both an electrophilic sulfonyl chloride group and a bromine atom amenable to

cross-coupling reactions, makes it a highly versatile reagent for the synthesis of complex

molecules. This technical guide provides a comprehensive structural analysis of 5-
Bromopyridine-3-sulfonyl chloride, intended for researchers, chemists, and professionals in

drug development. The document details the compound's physicochemical properties, offers an

in-depth review of its spectroscopic characteristics, and outlines experimental and

computational methodologies for its analysis. All quantitative data are presented in structured

tables for clarity, and key workflows are visualized using diagrams to facilitate understanding.

Physicochemical Properties
5-Bromopyridine-3-sulfonyl chloride is a solid at room temperature. Its physical and

chemical characteristics are crucial for its handling, storage, and application in synthetic

chemistry. The compound's stability is consistent with that of other halogenated pyridine

derivatives.[1]
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Property Value Reference

CAS Number 65001-21-0 [2][3][4]

Molecular Formula C₅H₃BrClNO₂S [4][5]

Molecular Weight 256.50 g/mol [4]

Appearance
Solid, White to yellow

crystalline powder
[1][6]

Melting Point 60-62.5 °C [4][7]

Boiling Point
329.2 ± 27.0 °C at 760 mmHg

(Predicted)
[4]

Density 1.9 ± 0.1 g/cm³ (Predicted) [4]

InChI Key
AVILRJQPDYPXFQ-

UHFFFAOYSA-N
[5]

LogP 2.29 (Predicted) [4]

Synthesis and Chemical Reactivity
The reactivity of 5-Bromopyridine-3-sulfonyl chloride is dominated by the highly electrophilic

sulfur atom of the sulfonyl chloride group and the bromine atom on the pyridine ring. This dual

reactivity makes it a valuable intermediate.

Synthetic Approach
While specific, detailed industrial synthesis protocols are proprietary, a general and plausible

laboratory-scale synthesis can be inferred from standard organosulfur chemistry. One common

method for creating aryl sulfonyl chlorides is the oxidative chlorination of corresponding thiols

or disulfides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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